Cas no 6058-15-7 (Chenodesoxycholic Acid Diformate)

• Product Name: Chenodesoxycholic Acid Diformate
• CAS No: 6058-15-7
• MF: C₂₆H₄₀O₆
• MW: 448.592208862305
• CID: 2668909
• Update Time: 2025-10-18

Chenodesoxycholic Acid Diformate Chemical and Physical Properties

Names and Identifiers

• 3α,7α-Bis(formyloxy)-5β-cholan-24-oic acid
• LMKQATDCJXKIJD-BJLOMENOSA-N
• (4R)-4-[(3R,5S,7R,8R,9S,10S,13R,14S,17R)-3,7-Diformyloxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,
• Chenodesoxycholic Acid Diformate

• Inchi： 1S/C26H40O6/c1-16(4-7-23(29)30)19-5-6-20-24-21(9-11-26(19,20)3)25(2)10-8-18(31-14-27)12-17(25)13-22(24)32-15-28/h14-22,24H,4-13H2,1-3H3,(H,29,30)/t16-,17+,18-,19-,20+,21+,22-,24+,25+,26-/m1/s1
• InChI Key： LMKQATDCJXKIJD-BJLOMENOSA-N
• SMILES： O(C=O)[C@@H]1C[C@@H]2C[C@@H](CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)CCC(=O)O)CC[C@H]3[C@@H]21)OC=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 723
• Topological Polar Surface Area: 89.9

Additional information on Chenodesoxycholic Acid Diformate

Chenodesoxycholic Acid Diformate (CAS No. 6058-15-7): An Overview and Current Research Insights

Chenodesoxycholic Acid Diformate (CAS No. 6058-15-7) is a bile acid derivative that has garnered significant attention in the fields of pharmaceuticals and biomedicine. This compound, also known as CDCA Diformate, is a di-sodium salt of chenodeoxycholic acid, a naturally occurring bile acid found in the human body. Its unique chemical structure and biological properties make it a valuable compound for various therapeutic applications, particularly in the treatment of liver diseases and cholesterol metabolism disorders.

The chemical formula of Chenodesoxycholic Acid Diformate is C₂₄H₃₈O₆, and its molecular weight is approximately 406.56 g/mol. The compound is a white to off-white crystalline powder that is soluble in water and ethanol. Its solubility properties make it suitable for various pharmaceutical formulations, including oral tablets, capsules, and injectable solutions.

In recent years, extensive research has been conducted to explore the therapeutic potential of Chenodesoxycholic Acid Diformate. One of the most notable applications is in the treatment of primary biliary cholangitis (PBC), a chronic liver disease characterized by the progressive destruction of small bile ducts. Studies have shown that CDCA Diformate can effectively reduce liver enzyme levels and improve liver function in patients with PBC. A landmark clinical trial published in the New England Journal of Medicine demonstrated that Chenodesoxycholic Acid Diformate significantly reduced the levels of alkaline phosphatase (ALP) and gamma-glutamyl transferase (GGT), key markers of liver damage, in PBC patients.

Beyond its use in PBC, Chenodesoxycholic Acid Diformate has also shown promise in the management of other liver diseases, such as non-alcoholic fatty liver disease (NAFLD) and non-alcoholic steatohepatitis (NASH). These conditions are characterized by the accumulation of fat in liver cells, leading to inflammation and fibrosis. Preclinical studies have indicated that CDCA Diformate can modulate bile acid signaling pathways, which play a crucial role in lipid metabolism and inflammation. A recent study published in the Hepatology journal reported that Chenodesoxycholic Acid Diformate reduced hepatic steatosis and inflammation in animal models of NAFLD.

The mechanism of action of Chenodesoxycholic Acid Diformate involves its interaction with nuclear receptors, particularly farnesoid X receptor (FXR) and vitamin D receptor (VDR). Activation of these receptors leads to the regulation of genes involved in bile acid synthesis, transport, and metabolism. This multifaceted mechanism contributes to the compound's ability to improve liver function and reduce inflammation. Additionally, CDCA Diformate has been shown to have anti-fibrotic effects by inhibiting the activation of hepatic stellate cells, which are key players in liver fibrosis.

Despite its therapeutic benefits, the use of Chenodesoxycholic Acid Diformate is not without potential side effects. Common adverse reactions include gastrointestinal symptoms such as diarrhea, constipation, and abdominal pain. These side effects are generally mild and can be managed with dose adjustments or supportive care. However, long-term safety data are still being collected to fully understand the risk-benefit profile of this compound.

In addition to its clinical applications, Chenodesoxycholic Acid Diformate has also been studied for its potential use as a research tool. Its ability to modulate bile acid signaling pathways makes it a valuable reagent for investigating the role of bile acids in various physiological processes. Researchers are exploring its use in studying cholesterol metabolism, lipid signaling, and inflammatory responses in both healthy and diseased states.

The future outlook for Chenodesoxycholic Acid Diformate is promising. Ongoing clinical trials are evaluating its efficacy and safety in larger patient populations, and new formulations are being developed to improve its pharmacokinetic properties. Furthermore, advancements in drug delivery technologies may enhance the therapeutic potential of this compound by improving its bioavailability and reducing side effects.

In conclusion, Chenodesoxycholic Acid Diformate (CAS No. 6058-15-7) is a versatile bile acid derivative with significant therapeutic potential in the treatment of liver diseases and cholesterol metabolism disorders. Its unique mechanism of action and favorable safety profile make it an important compound for both clinical applications and research purposes. As ongoing studies continue to uncover new insights into its biological activities, CDCA Diformate is likely to play an increasingly important role in advancing our understanding and management of these conditions.